Cas no 2227888-43-7 ((2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol)

• Product Name: (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2227888-43-7
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6149897
• PubChem ID: 165636698
• Update Time: 2025-06-08

(2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol
• 2227888-43-7
• EN300-1995525

• Inchi： 1S/C9H12ClNO2/c1-6(12)5-7-3-4-8(10)11-9(7)13-2/h3-4,6,12H,5H2,1-2H3/t6-/m1/s1
• InChI Key： ARLYVJNBJUWEPC-ZCFIWIBFSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C[C@@H](C)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol

Introduction to (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol (CAS No. 2227888-43-7)

(2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol (CAS No. 2227888-43-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of chiral alcohols and is characterized by its specific stereochemistry, which plays a crucial role in its biological activity and pharmacological profile.

The chemical structure of (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol consists of a 6-chloro-2-methoxypyridine moiety attached to a propan-2-ol group, with the chiral center located at the carbon atom of the alcohol. The presence of the chiral center imparts enantiomeric selectivity, which can significantly influence the compound's interactions with biological targets and its overall efficacy as a therapeutic agent.

Recent studies have highlighted the potential of (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory effects, (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the modulation of viral entry and replication processes, offering a novel approach to antiviral therapy.

The pharmacokinetic properties of (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol have been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, allowing for once-daily dosing regimens in clinical settings.

To further enhance its therapeutic potential, various derivatives and analogs of (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol have been synthesized and evaluated. These modifications aim to optimize the compound's potency, selectivity, and safety profile. For example, substituting different functional groups on the pyridine ring or altering the length of the alkyl chain can lead to compounds with improved pharmacological properties.

Clinical trials are currently underway to assess the safety and efficacy of (2R)-1-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its therapeutic benefits in specific disease indications.

In conclusion, (2R)-1-(6-chloro-2-methoxypyridin-3-y l)propan - 2 - ol strong > (CAS No. < strong > 2 0 7 8 - 4 3 - 7 strong > ) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas. p >